2-(1-Amino-3-ethylcyclopentyl)acetic acid

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-(1-amino-3-ethylcyclopentyl)acetic acid
• InChI: InChI=1S/C9H17NO2/c1-2-7-3-4-9(10,5-7)6-8(11)12/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key: ZLUFOLCGSIPXLV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(C1)(CC(=O)O)N

Description

2-(1-Amino-3-ethylcyclopentyl)acetic acid is a cyclopentane-derived compound featuring an amino group at position 1, an ethyl substituent at position 3, and an acetic acid moiety. Cyclopentane rings are known for their conformational flexibility and reduced ring strain compared to cyclohexane, which may enhance binding affinity in biological systems .

Preparation Methods

The synthesis of 2-(1-Amino-3-ethylcyclopentyl)acetic acid involves several steps. One common method is the reaction of 1-amino-3-ethylcyclopentane with bromoacetic acid under basic conditions. The reaction typically proceeds through nucleophilic substitution, where the amino group attacks the electrophilic carbon of the bromoacetic acid, resulting in the formation of the desired product. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic attack .

Industrial production methods may involve more advanced techniques, such as continuous flow synthesis, to enhance the efficiency and yield of the compound. These methods often require precise control of reaction parameters, including temperature, pressure, and reactant concentrations, to ensure consistent product quality .

Chemical Reactions Analysis

2-(1-Amino-3-ethylcyclopentyl)acetic acid undergoes various chemical reactions, including oxidation, reduction, and substitution.

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. The oxidation typically targets the amino group, converting it into a nitro or nitroso group, depending on the reaction conditions.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions often reduce the carboxylic acid moiety to an alcohol.

Substitution: The amino group in the compound can undergo substitution reactions with various electrophiles, such as alkyl halides or acyl chlorides, to form substituted derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with potassium permanganate may yield a nitro derivative, while reduction with lithium aluminum hydride may produce an alcohol derivative.

Scientific Research Applications

2-(1-Amino-3-ethylcyclopentyl)acetic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors. It may serve as a lead compound for the development of new drugs or as a tool for studying biochemical pathways.

Medicine: Research into its pharmacological properties may reveal potential therapeutic uses, such as anti-inflammatory or antimicrobial effects. It could also be used in drug delivery systems due to its ability to interact with biological membranes.

Industry: In industrial applications, the compound may be used as an intermediate in the production of specialty chemicals or as a reagent in various chemical processes

Mechanism of Action

The mechanism of action of 2-(1-Amino-3-ethylcyclopentyl)acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group in the compound can form hydrogen bonds or electrostatic interactions with active sites of enzymes, potentially inhibiting or modulating their activity. Additionally, the acetic acid moiety may interact with cellular membranes, affecting membrane fluidity and permeability .

The pathways involved in its mechanism of action may include signal transduction pathways, where the compound acts as a modulator of signaling molecules, or metabolic pathways, where it influences the activity of key enzymes involved in metabolic processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with 2-(1-Amino-3-ethylcyclopentyl)acetic acid, enabling comparative analysis of their molecular properties and applications.

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Applications
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid	C₁₀H₁₇NO₃	199.25	Cyclohexyl, 2-amino-2-oxoethyl	Neuroactive studies, protein interactions
2-[1-[2-(Cyclopropylamino)-2-oxoethyl]cyclopentyl]acetic acid	C₁₂H₁₉NO₃	225.14	Cyclopentyl, cyclopropylamino-oxoethyl	Biochemical reagent, structural analysis
(S)-2-Amino-2-((1R,3S)-1,2,2,3-tetramethylcyclopentyl)acetic acid	C₁₁H₂₁NO₂	199.30	Tetramethylcyclopentyl	Unspecified biochemical research
2-Amino-2-(4-methyloxan-4-yl)acetic acid	C₈H₁₅NO₃	173.21	Oxane (tetrahydropyran) ring	Synthetic intermediate

Key Observations

The cyclopentane core in 2-(1-Amino-3-ethylcyclopentyl)acetic acid may enhance conformational adaptability, favoring interactions with enzymes or receptors requiring induced-fit mechanisms .

Amino-acid moieties (e.g., acetic acid side chains) facilitate solubility in aqueous environments, critical for biochemical assays .

Biological Activity: Compounds with acetamide or oxoethyl groups (e.g., and ) demonstrate utility in studying protein-ligand interactions, suggesting analogous applications for 2-(1-Amino-3-ethylcyclopentyl)acetic acid .

Research Findings and Limitations

• Synthetic Accessibility : Cyclopentane derivatives often require multi-step syntheses involving ring-closing metathesis or stereoselective alkylation, as inferred from similar compounds .
• Data Gaps: Direct pharmacological or thermodynamic data (e.g., IC₅₀, logP) for 2-(1-Amino-3-ethylcyclopentyl)acetic acid are absent in the provided evidence. Comparisons rely on structural extrapolation.
• Contradictions : Cyclohexane-based analogs () exhibit distinct conformational behavior compared to cyclopentane derivatives, necessitating caution in generalizing properties .